Cas no 79580-49-7 (1-cyclohexyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-cyclohexyl-3,5-dimethyl-1H-pyrazole
• CAS No: 79580-49-7
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 3231437
• PubChem ID: 11095201
• Update Time: 2025-08-03

1-cyclohexyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-CYCLOHEXYL-3,5-DIMETHYL-
• 1-Cyclohexyl-3,5-dimethyl-1h-pyrazole
• EN300-1300924
• SCHEMBL3364096
• 79580-49-7
• CS-0280871
• 1-cyclohexyl-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C11H18N2/c1-9-8-10(2)13(12-9)11-6-4-3-5-7-11/h8,11H,3-7H2,1-2H3
• InChI Key： OYFNWZSVNOFVRV-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)C1CCCCC1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-cyclohexyl-3,5-dimethyl-1H-pyrazole

Introduction to 1-cyclohexyl-3,5-dimethyl-1H-pyrazole (CAS No. 79580-49-7)

1-cyclohexyl-3,5-dimethyl-1H-pyrazole is a heterocyclic compound with significant applications in pharmaceutical and chemical research. Its molecular structure, featuring a cyclohexyl group and two methyl substituents on the pyrazole ring, makes it a versatile scaffold for drug discovery and material science. This compound has garnered attention due to its unique chemical properties and potential biological activities, which have been explored in recent scientific studies.

The chemical formula of 1-cyclohexyl-3,5-dimethyl-1H-pyrazole is C11H16N2, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of the cyclohexyl group enhances the compound's solubility and stability, making it suitable for various synthetic applications. Additionally, the dimethyl substituents on the pyrazole ring contribute to its reactivity and functionalization potential.

In recent years, 1-cyclohexyl-3,5-dimethyl-1H-pyrazole has been studied for its role in developing novel pharmaceutical agents. Researchers have investigated its interactions with biological targets, including enzymes and receptors, to identify potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases.

The synthesis of 1-cyclohexyl-3,5-dimethyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and cyclization techniques, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic accessibility but also demonstrate the advancements in organic chemistry that enable the production of complex heterocyclic compounds.

One of the notable features of 1-cyclohexyl-3,5-dimethyl-1H-pyrazole is its ability to serve as a building block for more complex molecules. By modifying its structure through functional group transformations, scientists can generate a diverse library of derivatives with tailored properties. This flexibility has led to its use in designing novel agrochemicals and specialty chemicals, where specific biological or physical properties are desired.

Recent research has also explored the spectroscopic and crystallographic properties of 1-cyclohexyl-3,5-dimethyl-1H-pyrazole. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray diffraction have been used to elucidate its molecular structure and dynamics. These studies provide valuable insights into how the compound behaves in different environments and how its structure influences its reactivity.

The pharmacological potential of 1-cyclohexyl-3,5-dimethyl-1H-pyrazole has been further investigated through computational modeling and experimental screening. Virtual screening methods have identified promising analogs that could enhance drug-like properties such as solubility and bioavailability. Additionally, high-throughput screening assays have been employed to assess the compound's activity against various disease-related targets.

In conclusion, 1-cyclohexyl-3,5-dimethyl-1H-pyrazole (CAS No. 79580-49-7) is a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable scaffold for developing new drugs and materials. As scientific understanding continues to evolve, 1-cyclohexyl-3,5-dimethyl-1H-pyrazole is likely to play an increasingly important role in advancing both academic research and industrial applications.